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Compound of Interest

Compound Name: Ursodeoxycholic Acid Methyl Ester

Cat. No.: B018468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ursodeoxycholic Acid (UDCA) is a secondary bile acid with established therapeutic

applications, particularly in the dissolution of cholesterol gallstones and the treatment of certain

liver diseases. The methyl ester derivative, Ursodeoxycholic Acid Methyl Ester, is a key

intermediate in the synthesis and purification of UDCA and is also utilized in research to study

the biological activities of UDCA derivatives. Accurate characterization of this compound is

crucial for quality control and drug development processes. Proton Nuclear Magnetic

Resonance (¹H NMR) spectroscopy is a powerful analytical technique for the structural

elucidation and purity assessment of small molecules like Ursodeoxycholic Acid Methyl
Ester. This application note provides a detailed protocol for the ¹H NMR characterization of

Ursodeoxycholic Acid Methyl Ester, including sample preparation, data acquisition, and

spectral analysis.

Chemical Structure
Figure 1: Chemical Structure of Ursodeoxycholic Acid Methyl Ester.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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